Zearalanone

Specification

• CAS No.: 5975-78-0
• Molecular Formula: C18H24O5
• Molecular Weight: 320.4 g/mol
• IUPAC Name: (4S)-16,18-dihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),15,17-triene-2,8-dione
• Standard InChI: InChI=1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h10-12,20-21H,2-9H2,1H3/t12-/m0/s1
• Standard InChI Key: APJDQUGPCJRQRJ-LBPRGKRZSA-N
• Isomeric SMILES: C[C@H]1CCCC(=O)CCCCCC2=C(C(=CC(=C2)O)O)C(=O)O1
• SMILES: CC1CCCC(=O)CCCCCC2=C(C(=CC(=C2)O)O)C(=O)O1
• Canonical SMILES: CC1CCCC(=O)CCCCCC2=C(C(=CC(=C2)O)O)C(=O)O1

Introduction

Chemical Structure and Properties

Zearalanone is characterized by the molecular formula C₁₈H₂₄O₅ and a molecular weight of 320.38 g/mol. Its chemical structure features a resorcyclic acid lactone framework with a reduced macrocyclic ring compared to zearalenone. The IUPAC name for this compound is (S)-16,18-dihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),15,17-triene-2,8-dione. Zearalanone is also known by other names including (S)-Zearalanone and Zanone.

The compound exists as white crystals under standard conditions and is typically stored at -20°C to maintain stability. Its physical state and storage requirements make it suitable for use as an analytical standard in various laboratory applications.

From a structural perspective, zearalanone differs from zearalenone (C₁₈H₂₂O₅) by having two additional hydrogen atoms, indicating that zearalanone is a reduced form of zearalenone where the macrocyclic alkene bond has been hydrogenated. This reduction affects the compound's physiochemical properties and potentially its biological activity.

Table 1: Key Physical and Chemical Properties of Zearalanone

Property	Value
CAS Number	5975-78-0
Molecular Formula	C₁₈H₂₄O₅
Molecular Weight	320.38 g/mol
Physical State	White crystalline solid
Storage Condition	-20°C
Purity (analytical standard)	≥95.0% (HPLC, qNMR)
InChI Key	APJDQUGPCJRQRJ-LBPRGKRZSA-N

Relationship to Zearalenone and Mycotoxin Family

Zearalanone belongs to a broader family of structurally related mycotoxins that includes zearalenone and its metabolites. Zearalenone (ZEN) is a potent estrogenic metabolite produced by several Fusarium species, particularly Fusarium graminearum. This family of compounds can be categorized based on their structural features:

• Zearalenone (ZEN): The parent compound containing an alkene bond in the macrocyclic ring

• Zearalenols (ZEL): Metabolites that retain the alkene bond in the macrocyclic ring

• Zearalanols (ZAL): Compounds in which the ring alkene bond is reduced

• Zearalanone (ZAN): A reduced form with a ketone group and no alkene bond in the macrocyclic ring

Biological Activity and Toxicological Significance

Toxicity Profile

Zearalanone, like other compounds in this family, presents various toxicological concerns. The hazard classification data indicates that zearalanone is:

• Harmful if swallowed (H302)

• Harmful in contact with skin (H312)

• Causes skin irritation (H315)

• Causes serious eye irritation (H319)

• Harmful if inhaled (H332)

• May cause respiratory irritation (H335)

• Suspected of causing cancer (H351)

These classifications indicate that zearalanone requires careful handling and appropriate safety precautions in laboratory and research settings. The carcinogenicity classification (H351) is particularly notable and highlights the importance of minimizing exposure to this compound.

Analytical Methods for Detection

ELISA Methods

Enzyme-linked immunosorbent assay (ELISA) techniques represent one of the common methods for detecting zearalanone and related compounds. These methods often employ antibodies that may cross-react with structurally similar compounds, making it important to understand the cross-reactivity profiles when interpreting results.

Cross-reactivity studies have shown that zearalanone exhibits approximately 9% cross-reactivity in assays designed for zearalenone detection. This information is crucial for developing accurate analytical methods and for correctly interpreting analytical results when multiple related compounds may be present in a sample.

Chromatographic Techniques

High-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS) are commonly employed for the quantitative determination of zearalanone. These techniques offer high sensitivity and specificity, allowing for the accurate measurement of zearalanone in various matrices.

Applications in Research

Regulatory Status and Risk Assessment

While specific regulatory information for zearalanone is limited in the search results, it falls within the broader category of mycotoxins and mycotoxin-related compounds that are subject to various regulations globally. Related compounds such as zearalenone are regulated in food and feed in many jurisdictions due to their potential health impacts.

Risk assessment approaches for zearalanone would likely consider:

• Its structural relationship to known mycotoxins

• Estrogenic and other biological activities

• Potential co-occurrence with other mycotoxins

• Exposure pathways and vulnerability of specific populations

• Available toxicological data